molecular formula C15H16N2O2S B8642987 4-(2-Piperidin-1-yl-thiazol-4-yl)-benzoic acid CAS No. 860344-52-1

4-(2-Piperidin-1-yl-thiazol-4-yl)-benzoic acid

Cat. No.: B8642987
CAS No.: 860344-52-1
M. Wt: 288.4 g/mol
InChI Key: MDYHBLVQVAEYCU-UHFFFAOYSA-N
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Description

4-(2-Piperidin-1-yl-thiazol-4-yl)-benzoic acid is a useful research compound. Its molecular formula is C15H16N2O2S and its molecular weight is 288.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

860344-52-1

Molecular Formula

C15H16N2O2S

Molecular Weight

288.4 g/mol

IUPAC Name

4-(2-piperidin-1-yl-1,3-thiazol-4-yl)benzoic acid

InChI

InChI=1S/C15H16N2O2S/c18-14(19)12-6-4-11(5-7-12)13-10-20-15(16-13)17-8-2-1-3-9-17/h4-7,10H,1-3,8-9H2,(H,18,19)

InChI Key

MDYHBLVQVAEYCU-UHFFFAOYSA-N

Canonical SMILES

C1CCN(CC1)C2=NC(=CS2)C3=CC=C(C=C3)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-(2-bromoacetyl)benzoic acid (1.23 mmol) and 1-piperidinethiocarboxamide (1.23 mmol) were mixed in THF (10 mL), then refluxed for 3 h. The reaction mixture was then allowed to reach room temperature and the obtained precipitate was collected by filtration and washed with 3 portions of diethyl ether. The crude product was crystallized from hot 1:1 EtOH-EtOAc to give a first harvest of colorless needles (0.28 g, 0.95 mmol). 1H NMR (DMSO-d6, 400 MHz,) δ 7.93 (4H, m), 7.40 (1H, s), 3.48 (4H, m), 1.60 (6H, m).
Quantity
1.23 mmol
Type
reactant
Reaction Step One
Quantity
1.23 mmol
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One

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